Cas no 1025033-26-4 (N-[2-(4-acetylpiperazin-1-yl)-1-(4-chlorobenzenesulfonyl)-2-oxoethyl]-2-methylbenzamide)

• Product Name: N-[2-(4-acetylpiperazin-1-yl)-1-(4-chlorobenzenesulfonyl)-2-oxoethyl]-2-methylbenzamide
• CAS No: 1025033-26-4
• MF: C₂₂H₂₄ClN₃O₅S
• MW: 477.96106338501
• CID: 5383119
• Update Time: 2025-07-10

N-[2-(4-acetylpiperazin-1-yl)-1-(4-chlorobenzenesulfonyl)-2-oxoethyl]-2-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-acetylpiperazin-1-yl)-1-(4-chlorophenyl)sulfonyl-2-oxoethyl]-2-methylbenzamide
• N-[2-(4-acetylpiperazin-1-yl)-1-(4-chlorobenzenesulfonyl)-2-oxoethyl]-2-methylbenzamide

• Inchi： 1S/C22H24ClN3O5S/c1-15-5-3-4-6-19(15)20(28)24-21(32(30,31)18-9-7-17(23)8-10-18)22(29)26-13-11-25(12-14-26)16(2)27/h3-10,21H,11-14H2,1-2H3,(H,24,28)
• InChI Key： DHNRFNOZMCIQRT-UHFFFAOYSA-N
• SMILES： C(NC(S(C1=CC=C(Cl)C=C1)(=O)=O)C(N1CCN(C(C)=O)CC1)=O)(=O)C1=CC=CC=C1C

Additional information on N-[2-(4-acetylpiperazin-1-yl)-1-(4-chlorobenzenesulfonyl)-2-oxoethyl]-2-methylbenzamide

Recent Advances in the Study of N-[2-(4-acetylpiperazin-1-yl)-1-(4-chlorobenzenesulfonyl)-2-oxoethyl]-2-methylbenzamide (CAS: 1025033-26-4)

The compound N-[2-(4-acetylpiperazin-1-yl)-1-(4-chlorobenzenesulfonyl)-2-oxoethyl]-2-methylbenzamide (CAS: 1025033-26-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structural features, including a piperazine ring, a chlorobenzenesulfonyl group, and a methylbenzamide moiety, has been the subject of several studies aimed at elucidating its biological activity and pharmacological properties.

Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on its role as a modulator of specific biological targets. Studies have demonstrated that 1025033-26-4 exhibits promising activity in inhibiting key enzymes involved in inflammatory pathways, making it a potential candidate for the development of anti-inflammatory drugs. Furthermore, its interaction with certain protein kinases has been investigated, suggesting possible applications in oncology.

In vitro and in vivo studies have provided valuable insights into the pharmacokinetic and pharmacodynamic profiles of 1025033-26-4. The compound has shown favorable bioavailability and metabolic stability, which are critical factors for its further development as a therapeutic agent. Additionally, structure-activity relationship (SAR) studies have been conducted to identify the key functional groups responsible for its biological activity, paving the way for the design of more potent analogs.

One of the most notable findings in recent research is the compound's ability to cross the blood-brain barrier (BBB), which opens up possibilities for its use in treating neurological disorders. Preliminary data from animal models indicate that 1025033-26-4 may have neuroprotective effects, although further studies are needed to confirm these observations and elucidate the underlying mechanisms.

The safety profile of 1025033-26-4 has also been a focus of recent investigations. Toxicity studies in various cell lines and animal models have shown that the compound has a relatively low toxicity profile at therapeutic doses, with minimal off-target effects. However, comprehensive toxicological assessments, including long-term studies, are still required to fully evaluate its safety for clinical use.

In summary, the latest research on N-[2-(4-acetylpiperazin-1-yl)-1-(4-chlorobenzenesulfonyl)-2-oxoethyl]-2-methylbenzamide (1025033-26-4) highlights its potential as a versatile scaffold for drug development. Its unique structural features, combined with promising biological activity and favorable pharmacokinetic properties, make it a compound of significant interest in the pharmaceutical industry. Future studies should focus on further optimizing its efficacy and safety, as well as exploring its potential applications in various therapeutic areas.